Cas no 879615-84-6 (4-(2,3-Dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine)

• Product Name: 4-(2,3-Dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine
• CAS No: 879615-84-6
• MF: C₁₁H₁₁N₅
• MW: 213.238540887833
• MDL: MFCD07157551
• CID: 1004180
• PubChem ID: 6457424
• Update Time: 2025-06-27

4-(2,3-Dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(Indolin-1-yl)-1,3,5-triazin-2-amine
• 4-(2,3-Dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine
• 4-(2,3-dihydroindol-1-yl)-1,3,5-triazin-2-amine
• 4-(2,3-dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine(SALTDATA: FREE)
• 4-indolinyl-1,3,5-triazine-2-ylamine
• HMS1603D08
• LS-05429
• AKOS002269305
• FT-0684300
• 6-(Indolin-1-yl)-1,3,5-triazin-2(1h)-imine
• Z111634850
• SB64705
• DTXSID50424196
• CCG-320821
• CS-0270383
• SDCCGSBI-0138848.P001
• 879615-84-6
• MFCD07157551
• DB-348531
• STK232204
• ALBB-017065
• 1,3,5-triazin-2-amine, 4-(2,3-dihydro-1H-indol-1-yl)-

• MDL： MFCD07157551
• Inchi： 1S/C11H11N5/c12-10-13-7-14-11(15-10)16-6-5-8-3-1-2-4-9(8)16/h1-4,7H,5-6H2,(H2,12,13,14,15)
• InChI Key： AVAFAFDOURGYKI-UHFFFAOYSA-N
• SMILES： N1(C2N=CN=C(N)N=2)C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 213.10100
• Monoisotopic Mass: 213.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 464.0±38.0 °C at 760 mmHg
• Flash Point: 234.4±26.8 °C
• PSA: 67.93000
• LogP: 1.79420
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(2,3-Dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：(BD278313)

Additional information on 4-(2,3-Dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine

Introduction to 4-(2,3-Dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine (CAS No. 879615-84-6)

4-(2,3-Dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 879615-84-6, has garnered attention due to its structural motifs that are reminiscent of biologically active scaffolds. The presence of a dihydroindole moiety fused with a triazine core suggests a unique interplay of electronic and steric properties that could be exploited for therapeutic applications.

The triazine ring is a well-known pharmacophore in medicinal chemistry, often employed in the design of herbicides and pharmaceuticals due to its ability to form stable complexes with biological targets. When combined with the dihydroindole moiety, which is frequently observed in bioactive molecules such as serotonin receptor ligands and antitumor agents, the compound exhibits a promising profile for further investigation. The amine functional group at the 2-position of the triazine ring further enhances its potential as a precursor for more complex derivatives.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies suggest that the dihydroindole part may interact with aromatic hydrophobic pockets in proteins, while the triazine core could engage in hydrogen bonding or salt bridge interactions. Such interactions are critical for modulating enzyme activity or receptor binding affinity, making this compound a valuable candidate for drug discovery efforts.

In the context of modern drug development, the synthesis of novel heterocyclic compounds like 4-(2,3-Dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine is often driven by the need for more selective and potent therapeutic agents. The structural features of this compound provide a rich foundation for medicinal chemists to explore modifications that could enhance its pharmacological properties. For instance, introducing substituents at specific positions on the triazine ring or altering the dihydroindole scaffold could lead to derivatives with improved solubility, bioavailability, or target specificity.

One particularly intriguing aspect of this compound is its potential as a scaffold for developing small-molecule inhibitors of enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The triazine moiety has been extensively studied for its ability to mimic natural substrates or transition states in enzymatic reactions. By leveraging this property, researchers aim to design molecules that can selectively inhibit problematic enzymes without affecting other critical biological processes.

The synthesis of 4-(2,3-Dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include cyclization reactions to form the triazine ring and functional group interconversions to introduce the dihydroindole moiety. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic routes, reducing waste and improving yields. These innovations are crucial for scaling up production while maintaining cost-effectiveness and sustainability.

From a regulatory perspective, compounds like 4-(2,3-Dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential for evaluating their biological activity and toxicological profile. These studies provide critical data that inform subsequent decisions regarding further development or commercialization.

The integration of machine learning and artificial intelligence into drug discovery workflows has accelerated the identification of promising candidates like 4-(2,3-Dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine. Predictive models can analyze vast datasets to identify structural features associated with high binding affinity or favorable pharmacokinetic properties. This approach not only saves time but also allows researchers to prioritize compounds based on their potential therapeutic value.

Future directions in research may explore derivatization strategies aimed at enhancing the bioactivity of this compound. For example, incorporating fluorine atoms into the triazine ring could improve metabolic stability or binding interactions with target proteins. Similarly, modifications to the dihydroindole moiety might enable selective modulation of different receptor subtypes within a family.

The broader significance of compounds like 4-(2,3-Dihydro-1H-indol-1-yl)-1,3,5-triazin-2-am ine (CAS No. 87961584) 87961584 lies in their contribution to expanding our arsenal of therapeutic options against various diseases. By serving as starting points for further chemical innovation, they embody the dynamic nature of pharmaceutical research—constantly evolving through interdisciplinary collaboration between chemists, biologists, pharmacologists, and computational scientists.